molecular formula C7H8BrNO B8812090 1-(2-Bromopyridin-4-yl)ethanol

1-(2-Bromopyridin-4-yl)ethanol

Cat. No. B8812090
M. Wt: 202.05 g/mol
InChI Key: DBNKYNVEWZKOJX-UHFFFAOYSA-N
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Description

1-(2-Bromopyridin-4-yl)ethanol is a useful research compound. Its molecular formula is C7H8BrNO and its molecular weight is 202.05 g/mol. The purity is usually 95%.
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properties

Product Name

1-(2-Bromopyridin-4-yl)ethanol

Molecular Formula

C7H8BrNO

Molecular Weight

202.05 g/mol

IUPAC Name

1-(2-bromopyridin-4-yl)ethanol

InChI

InChI=1S/C7H8BrNO/c1-5(10)6-2-3-9-7(8)4-6/h2-5,10H,1H3

InChI Key

DBNKYNVEWZKOJX-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC(=NC=C1)Br)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a chilled (−78° C.) solution of 2-bromo-pyridine-4-carbaldehyde (10.0 g, 53.8 mmol) in THF (100 mL) was added a 3 M solution of methylmagnesium chloride in THF (18 mL, 54 mmol) over a 10 minute period. After 1 hour, the yellow solution was allowed to warm gradually to room temperature over a 3 hour period. The reaction was quenched by the slow addition of saturated aqueous NH4Cl (50 mL) and extracted with EtOAc (2×200 mL). The combined organic layers were washed with brine, dried over sodium sulfate, and concentrated to afford a brown oil. The crude material was purified by silica gel chromatography eluting with a gradient of 10-45% EtOAc in hexanes to afford 1-(2-bromo-pyridin-4-yl)-ethanol.
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